N-{[(5-iodo-2-pyridinyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(5-iodopyridin-2-yl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C14H12IN3OS/c1-9-4-2-3-5-11(9)13(19)18-14(20)17-12-7-6-10(15)8-16-12/h2-8H,1H3,(H2,16,17,18,19,20)
• InChI Key: KCJRWHIJIDIZPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=NC=C(C=C2)I
• Molecular Formula: C14H12IN3OS
• Molecular Weight: 397.24 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be expected to include a pyridinyl group (a six-membered ring with one nitrogen atom and two double bonds), an iodine atom attached to the pyridinyl group, an amide group (consisting of a carbonyl group (C=O) and a nitrogen), a carbonothioyl group (consisting of a carbonyl group and a sulfur atom), and a methylbenzamide group (a benzene ring with a methyl group and an amide group attached). The exact structure would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reaction conditions and the other reactants present. The compound contains several functional groups (pyridinyl, amide, carbonothioyl, and methylbenzamide) that could potentially participate in reactions. For example, the amide group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it is used in proteomics research, it may interact with proteins in some way, but further details would require specific study.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, using appropriate personal protective equipment, and its use should comply with local regulations and guidelines.

Future Directions

The future directions for research on this compound could include elucidating its synthesis and properties, investigating its mechanism of action, and exploring its potential applications in proteomics and other areas of research.